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Compound of Interest

2-(4-morpholinyl)-1-(2-
Compound Name:
naphthyl)ethanone

Cat. No.: B261048

Get Quote

Part 1: Chemical Identity & Physicochemical
Profile[1][3][4]
Compound Identification
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Parameter

Detail

Chemical Name

2-(4-morpholinyl)-1-(2-naphthyl)ethanone

Common Synonyms

-Morpholino-2-acetonaphthone; 2-Morpholino-1-

(naphthalen-2-yl)ethan-1-one

Structural Class

-Aminoketone; Naphthalene derivative

C
Molecular Formula H

NO
Molecular Weight 255.31 g/mol

Physical State

Solid (Crystalline powder)

Solubility

Soluble in DCM, DMSO, Methanol; Poorly

soluble in water (free base)

Precursor Identification (Critical for Safety)

The primary risk in handling this compound stems from its synthesis. You must control the

hazards of its precursors.

Precursor CAS No.[4][5][6] Primary Hazards GHS Classification
) Danger: Causes
2-Bromo-2'- Lachrymator, Skin
613-54-7 severe skin burns and
acetonaphthone Corr.[1][2][3] 1B
eye damage.
Danger: Flammable
) Flammable, o o
Morpholine 110-91-8 liquid; Toxic in contact

Corrosive, Acute Tox
with skin.[1][2][3]
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Part 2: Hazard Identification & Toxicology (Read-
Across Analysis)

As a specific research chemical, definitive toxicological data is rare. We apply the
Precautionary Principle based on functional group analysis.

Predicted Health Hazards

¢ Acute Toxicity (Oral/Inhalation): Likely Harmful (Category 4). Morpholine derivatives can
exhibit CNS depressant effects.

o Skin/Eye Irritation: The free base is likely an Irritant (Category 2) due to the basic morpholine
moiety. If isolated as the Hydrochloride (HCI) salt, the acidity may increase irritation potential.

¢ Sensitization: Naphthalene derivatives can be skin sensitizers.

» Specific Target Organ Toxicity: Potential CNS activity. Avoid inhalation of dusts.[7]

Synthesis-Specific Hazards (The "Danger Zone")

The alkylation step involves 2-Bromo-2'-acetonaphthone, a potent lachrymator.[1][2][3]

o Mechanism: Alkylates TRPA1 channels in sensory nerves, causing intense tearing and
respiratory distress.

o Exposure Limit: No specific OEL; treat as < 0.1 ppm (ceiling).

Part 3: Engineering Controls & PPE (Self-Validating
Systems)

Do not rely on administrative controls alone. Implement engineering barriers that validate their
own efficacy (e.g., flow monitors).

Hierarchy of Controls Workflow
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Handling 2-(4-morpholinyl)-1-(2-naphthyl)ethanone

_____________________________

Level 1: Engin‘ ;ering Controls

Fume Hood (Face Velocity > 100 fpm)
Continuous Flow Monitor Required

A4

Glovebox (Inert Atmosphere)
Required for > 5g Precursor Handling

Glove Selection:
Synthesis: Silver Shield/Laminate (Breakthrough > 480m)
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vel 3: Procedural Controls
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I 1
e i
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Figure 1: Hierarchy of Controls for handling alpha-aminoketones and lachrymatory precursors.

PPE Selection Matrix
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Bod
Task Glove Type Eye Protection J . Rationale
Protection
Bromoketones
Weighing ) ] Chemical penetrate nitrile
Silver Shield / _
Precursor ] Goggles + Face Tyvek Lab Coat rapidly.[1][2][3]
Laminate . .
(Bromoketone) Shield Laminate offers
>8h protection.
Morpholine is
) o corrosive; double
Synthesis / Double Nitrile Safety Glasses o )
. ) . Cotton Lab Coat nitrile provides
Reflux (High Cuff) w/ Side Shields
adequate splash
protection.[3]
Final product is a
] o solid irritant;
Product Isolation  Nitrile Safety Glasses Cotton Lab Coat

standard barriers

suffice.

Part 4: Synthesis & Handling Protocols

Safe Synthesis Workflow (N-Alkylation)

Reaction: 2-Bromo-2'-acetonaphthone + Morpholine

Product + HBr (trapped by excess base).[1][2][3]

e Preparation:

o Prepare a "Quench Station" inside the hood: A beaker containing 10% agueous ammonia

or saturated sodium thiosulfate. This neutralizes any lachrymator spills immediately.

o Glassware: Use distinctively labeled glassware to prevent cross-contamination of

lachrymators.

» Reaction Setup:

o Dissolve 2-Bromo-2'-acetonaphthone in anhydrous solvent (e.g., Acetone or DMF).[1][2][3]
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o Add Morpholine dropwise at 0°C. The reaction is exothermic.

o Critical Check: Ensure the condenser water is flowing before heating.[3] A runaway

exotherm with morpholine can release flammable vapors.

e Workup & Isolation:

o The product is often isolated as the Hydrochloride Salt to improve stability.

o Dissolve the crude free base in Ethanol/Ether and add HCI/Ether.

o Filtration: Perform vacuum filtration inside the fume hood. Do not dry the powder on an

open benchtop; fine particulates are potent respiratory irritants.

Storage & Stability

* Instability:

-Aminoketones can undergo self-condensation (dimerization) or oxidation (turning
yellow/brown) upon exposure to light and air.[1][2][3]

» Protocol: Store as the HCI salt in amber vials, under Argon, at -20°C.

Part 5: Emergency Response & Waste Disposal

Emergency Decision Tree

Skin Contact

(Lachrymator/Corrosive)

posure Eve —— P Eye Contact

- 2. Flush water 15 min

—— P 2. Hold eyelids open

1. Blot excess (do not rub)

3. Apply PEG 400 (if available)

1. Flush water 15 min

3. Seek Ophthalmologist

Inhalation

*»

1. Move to fresh air
2. Oxygen if breathing difficult
3. Monitor for delayed pulmonary edema

Click to download full resolution via product page
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Figure 2: Emergency response protocols for exposure to morpholine-naphthalene derivatives.

Waste Disposal

e Solid Waste: Dispose of contaminated gloves and paper towels in a dedicated
"Lachrymator/Toxic" solid waste bin. Double-bag this waste.

e Liquid Waste:
o Agqueous: Adjust pH to 7-9 before disposal.[1][2][3]
o Organic: Halogenated waste stream (due to unreacted bromoketone).

o Decontamination: Rinse all glassware with the ammonia/thiosulfate solution before removing
it from the hood for washing.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety & Handling of 2-(4-
Morpholinyl)-1-(2-naphthyl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b261048/docs#technical-guide-safety-handling-of-2-4-
morpholinyl-1-2-naphthyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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